Cas no 36677-73-3 (but-2-yne-1,4-diyl diformate)

• Product Name: but-2-yne-1,4-diyl diformate
• CAS No: 36677-73-3
• MF: C₆H₆O₄
• MW: 142.109442234039
• CID: 1478554
• Update Time: 2024-08-23

but-2-yne-1,4-diyl diformate Chemical and Physical Properties

Names and Identifiers

• but-2-yne-1,4-diyl diformate
• 2-butyne-1,4-diol, diformate
• 2-Butyne-1,4-diol diformate

• Inchi： 1S/C6H6O4/c7-5-9-3-1-2-4-10-6-8/h5-6H,3-4H2
• InChI Key： HXMJIIPXEYHZSK-UHFFFAOYSA-N
• SMILES： C(OC=O)C#CCOC=O

Computed Properties

• Exact Mass: 142.02658
• Monoisotopic Mass: 142.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.201
• Boiling Point: 215.5°C at 760 mmHg
• Flash Point: 106.3°C
• Refractive Index: 1.449
• PSA: 52.6